3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)-N-(quinolin-5-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2,3-Benzotriazin-4(3H)-ones are a class of compounds that have been studied for their synthesis, reactions, and applications .
Synthesis Analysis
The synthesis of 1,2,3-Benzotriazin-4(3H)-ones involves several steps, but the specific methods can vary .Molecular Structure Analysis
The molecular structure of 1,2,3-Benzotriazin-4(3H)-ones is characterized by a benzotriazine ring .Chemical Reactions Analysis
1,2,3-Benzotriazin-4(3H)-ones can undergo a variety of chemical reactions, depending on the conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of 1,2,3-Benzotriazin-4(3H)-ones can vary depending on the specific compound .Scientific Research Applications
Organic Synthesis and Corrosion Inhibition
Triazine derivatives, including those structurally similar to the compound , have been synthesized and evaluated for their potential as organic corrosion inhibitors. These compounds have shown significant inhibition efficiencies in protecting steel against corrosion in acidic environments, achieving up to 98% efficiency at certain concentrations. Their adsorption on the steel surface follows the Langmuir adsorption isotherm, indicating their effectiveness as mixed-type inhibitors (El‐Faham et al., 2016).
Anticancer Activity
Research into fused benzoxazino[1,2,3]triazolyl[4,5-c]quinolinone derivatives, related to the compound of interest, has highlighted their potential in anticancer applications. These derivatives have been synthesized through one-pot strategies and evaluated for their in vitro cytotoxic activity against various cancer cell lines, including MCF-7, A-549, and HeLa. Certain derivatives demonstrated comparable or superior activity to standard drugs, suggesting the importance of structural modification for enhancing anticancer efficacy (Narsimha et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(4-oxo-1,2,3-benzotriazin-3-yl)-N-quinolin-5-ylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N5O2/c25-18(21-16-9-3-8-15-13(16)6-4-11-20-15)10-12-24-19(26)14-5-1-2-7-17(14)22-23-24/h1-9,11H,10,12H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHBHIZUWNSREBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)CCC(=O)NC3=CC=CC4=C3C=CC=N4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.